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Compound of Interest

Compound Name: Rofecoxib-d5

Cat. No.: B030169 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of Rofecoxib-d5 stock and

working solutions, intended for use as an internal standard in analytical methodologies such as

liquid chromatography-mass spectrometry (LC-MS).

Physicochemical Data of Rofecoxib-d5
A summary of the key physicochemical properties of Rofecoxib-d5 is presented in Table 1.

This information is essential for accurate preparation of solutions and for understanding its

behavior in analytical systems.
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Property Value Reference

Chemical Name
4-[4-(methylsulfonyl)phenyl]-3-

(phenyl-d5)-2(5H)-furanone
[1]

Molecular Formula C₁₇H₉D₅O₄S [1]

Molecular Weight 319.39 g/mol [1]

Appearance Crystalline solid [2]

Solubility

Soluble in DMSO and DMF

(~25 mg/mL), slightly soluble in

ethanol (~0.1 mg/mL), and

insoluble in water.[2][3][4]

Storage (Powder) -20°C for up to 2 years [1]

Storage (in DMSO)
-80°C for up to 6 months,

-20°C for up to 1 month
[1]

Experimental Protocols
Preparation of Rofecoxib-d5 Stock Solution (1 mg/mL)
This protocol describes the preparation of a 1 mg/mL primary stock solution of Rofecoxib-d5 in

Dimethyl Sulfoxide (DMSO).

Materials:

Rofecoxib-d5 powder

Anhydrous Dimethyl Sulfoxide (DMSO), analytical grade

Calibrated analytical balance

Class A volumetric flask (e.g., 1 mL or 5 mL)

Amber glass vial with a PTFE-lined cap for storage

Pipettes and sterile pipette tips
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Procedure:

Equilibration: Allow the vial containing Rofecoxib-d5 powder to equilibrate to room

temperature for at least 30 minutes before opening to prevent condensation.

Weighing: Accurately weigh a precise amount of Rofecoxib-d5 powder (e.g., 1 mg) using a

calibrated analytical balance.

Dissolution: Quantitatively transfer the weighed powder to a Class A volumetric flask. Add a

portion of DMSO (approximately 50-70% of the final volume) to the flask.

Mixing: Gently swirl the flask or use a vortex mixer at a low setting to dissolve the powder

completely. Ensure no solid particles are visible.

Volume Adjustment: Once the solid is fully dissolved, add DMSO to the flask to reach the

final volume mark.

Homogenization: Cap the flask and invert it several times to ensure a homogenous solution.

Storage: Transfer the stock solution to a properly labeled amber glass vial. Store the stock

solution at -20°C or -80°C for long-term stability.[1]

Preparation of Rofecoxib-d5 Working Solutions
This protocol outlines the serial dilution of the stock solution to prepare working solutions at

various concentrations. The example below details the preparation of a 1 µg/mL intermediate

solution and subsequent working solutions.

Materials:

1 mg/mL Rofecoxib-d5 stock solution

Acetonitrile or Methanol, HPLC or LC-MS grade

Calibrated pipettes and sterile pipette tips

Microcentrifuge tubes or small volume amber glass vials
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Procedure for 1 µg/mL Intermediate Solution:

Dilution Calculation: To prepare a 1 µg/mL (1000 ng/mL) intermediate solution from a 1

mg/mL (1,000,000 ng/mL) stock solution, a 1:1000 dilution is required.

Pipetting: Pipette 10 µL of the 1 mg/mL Rofecoxib-d5 stock solution into a labeled

microcentrifuge tube.

Dilution: Add 990 µL of the desired diluent (e.g., acetonitrile or methanol) to the tube.

Mixing: Vortex the solution gently to ensure thorough mixing.

Procedure for Final Working Solutions (e.g., 100 ng/mL):

Serial Dilution: Perform a 1:10 serial dilution of the 1 µg/mL intermediate solution to obtain a

100 ng/mL working solution.

Pipetting: Pipette 100 µL of the 1 µg/mL intermediate solution into a new labeled tube.

Dilution: Add 900 µL of the diluent.

Mixing: Vortex the solution. This working solution is now ready to be spiked into analytical

samples.

Table 2: Example Dilution Scheme for Rofecoxib-d5 Working Solutions

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b030169?utm_src=pdf-body
https://www.benchchem.com/product/b030169?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution
Starting
Solution

Volume of
Starting
Solution

Diluent Volume
Final
Concentration

Stock Solution
Rofecoxib-d5

Powder
1 mg 1 mL DMSO 1 mg/mL

Intermediate

Solution
Stock Solution 10 µL

990 µL

Acetonitrile
1 µg/mL

Working Solution

1

Intermediate

Solution
100 µL

900 µL

Acetonitrile
100 ng/mL

Working Solution

2

Working Solution

1
100 µL

900 µL

Acetonitrile
10 ng/mL

Experimental Workflow and Signaling Pathway
Workflow for Solution Preparation
The following diagram illustrates the sequential steps involved in the preparation of Rofecoxib-
d5 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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